Cas no 89827-86-1 (1,4-Naphthalenedione, 2,3,7-trimethoxy-5-methyl-)

• Product Name: 1,4-Naphthalenedione, 2,3,7-trimethoxy-5-methyl-
• CAS No: 89827-86-1
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• CID: 587909
• PubChem ID: 71326427
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2,3,7-trimethoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2,3,7-trimethoxy-5-methyl-
• 2,3,7-trimethoxy-5-methylnaphthalene-1,4-dione
• DTXSID80755627
• 89827-86-1

• Inchi： 1S/C14H14O5/c1-7-5-8(17-2)6-9-10(7)12(16)14(19-4)13(18-3)11(9)15/h5-6H,1-4H3
• InChI Key： NMIJWUNUPINRCS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C2=CC(=CC(C)=C2C1=O)OC)=O)OC

Computed Properties

• Exact Mass: 262.08412354g/mol
• Monoisotopic Mass: 262.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.8Ų